N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3-methoxybenzamide
N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3-methoxybenzamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0922407
InChI:
InChI=1S/C19H18N2O2S/c1-13-17(14-8-5-4-6-9-14)21(2)19(24-13)20-18(22)15-10-7-11-16(12-15)23-3/h4-12H,1-3H3
SMILES:
CC1=C(N(C(=NC(=O)C2=CC(=CC=C2)OC)S1)C)C3=CC=CC=C3
Molecular Formula:
C19H18N2O2S
Molecular Weight:
338.4 g/mol
N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)-3-methoxybenzamide
CAS No.:
Cat. No.: VC0922407
Molecular Formula: C19H18N2O2S
Molecular Weight: 338.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C19H18N2O2S |
|---|---|
| Molecular Weight | 338.4 g/mol |
| IUPAC Name | N-(3,5-dimethyl-4-phenyl-1,3-thiazol-2-ylidene)-3-methoxybenzamide |
| Standard InChI | InChI=1S/C19H18N2O2S/c1-13-17(14-8-5-4-6-9-14)21(2)19(24-13)20-18(22)15-10-7-11-16(12-15)23-3/h4-12H,1-3H3 |
| Standard InChI Key | UNJLVTFCPLPECE-UHFFFAOYSA-N |
| SMILES | CC1=C(N(C(=NC(=O)C2=CC(=CC=C2)OC)S1)C)C3=CC=CC=C3 |
| Canonical SMILES | CC1=C(N(C(=NC(=O)C2=CC(=CC=C2)OC)S1)C)C3=CC=CC=C3 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator